Cas no 938-97-6 (4-Hydroxyphenylglycine)

4-Hydroxyphenylglycine is a non-proteinogenic amino acid derivative with the molecular formula C8H9NO3. It serves as a key intermediate in the synthesis of β-lactam antibiotics, such as amoxicillin and cephalosporins, due to its chiral center and functional groups that facilitate further chemical modifications. The compound exhibits high purity and stability under standard conditions, making it suitable for pharmaceutical manufacturing processes. Its hydroxyl and carboxyl groups allow for selective reactivity, enabling precise control in synthetic pathways. 4-Hydroxyphenylglycine is typically produced via enzymatic or chemical resolution to ensure enantiomeric purity, meeting stringent industry standards for drug development applications.
4-Hydroxyphenylglycine structure
4-Hydroxyphenylglycine structure
Product Name:4-Hydroxyphenylglycine
CAS No:938-97-6
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD00065931
CID:40352
PubChem ID:92143
Update Time:2025-11-01

4-Hydroxyphenylglycine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-2-(4-hydroxyphenyl)acetic acid
    • AMINO-(4-HYDROXY-PHENYL)-ACETIC ACID
    • 4-HYDROXY-DL-PHENYLGLYCINE
    • 4-hydroxyphenylglycine
    • Amino-4-hydroxybenzeneacetic acid
    • DL-4-OH-Phg-OH
    • (4-Hydroxyphenyl)(amino)acetic acid
    • (4-Hydroxyphenyl)glycine
    • 2-(4-Hydroxyphenyl)glycine
    • DL-4-HYDROXYPHENYLGLYCINE
    • P-HYDROXY PHENYLGLYCINE
    • Glycine,2-(p-hydroxyphenyl)- (6CI,7CI,8CI)
    • (RS)-2-(4-Hydroxyphenyl)glycine
    • (?à)-2-(4-Hydroxyphenyl)glycine
    • (?à)-2-(p-Hydroxyphenyl)glycine
    • (?à)-Amino(p-hydroxyphenyl)aceticacid
    • (?à)-p-Hydroxyphenylglycine
    • (?à)-a-Amino-4-hydroxybenzeneacetic acid
    • DL-2-(4-Hydroxyphenyl)glycine
    • DL-2-(p-Hydroxyphenyl)glycine
    • DL-p-Hydroxyphenylglycine
    • DL-a-Amino(4-hydroxyphenyl)acetic acid
    • NSC 30081
    • a-(4-Hydroxyphenyl)glycine
    • a-(p-Hydroxyphenyl)glycine
    • a-Amino-p-hydroxyphenylacetic acid
    • Amino(4-hydroxyphenyl)acetic acid
    • alpha-Amino-4-hydroxybenzeneacetic acid
    • (1)-4-Hydroxyphenylglycine
    • (+/-)-alpha-Amino-4-hydroxybenzeneacetic acid
    • LJCWONGJFPCTTL-UHFFFAOYSA-N
    • D-(-)-p-Hydroxyphenylglycine
    • D-P-HYDROXYPHENYLGLYCINE
    • UK 25842
    • para-hydroxyphenylglycine
    • Glycine, 2-(p-hydroxyphenyl)- (6CI, 7CI, 8CI)
    • α-Amino-4-hydroxybenzeneacetic acid (ACI)
    • (±)-2-(4-Hydroxyphenyl)glycine
    • (±)-2-(p-Hydroxyphenyl)glycine
    • (±)-Amino(p-hydroxyphenyl)acetic acid
    • (±)-p-Hydroxyphenylglycine
    • (±)-α-Amino-4-hydroxybenzeneacetic acid
    • 2-Amino-2-(4-hydroxyphenyl)aceticacid
    • DL
    • DL-α-Amino(4-hydroxyphenyl)acetic acid
    • p-Hydroxyphenylglycine
    • α-(4-Hydroxyphenyl)glycine
    • α-(p-Hydroxyphenyl)glycine
    • α-Amino-4-hydroxyphenylacetic acid
    • α-Amino-p-hydroxyphenylacetic acid
    • J-507748
    • (R)-(4-Hydroxyphenyl)glycine; (R)-2-(4-Hydroxyphenyl)glycine; 4-Hydroxy-D-phenylglycine; D-(-)-2-(4-Hydroxyphenyl)glycine; D-(-)-2-(p-Hydroxyphenyl)glycine
    • MFCD00065931
    • 938-97-6
    • Q27093571
    • NS00081113
    • MFCD00065932
    • CHEBI:50418
    • 2-amino-2-(4-hydroxyphenyl)-acetic acid
    • FT-0630187
    • SY032272
    • FB-0735
    • AB00341
    • Benzeneacetic acid, .alpha.-amino-4-hydroxy-, (.alpha.S)-
    • amino(4-hydroxyphenyl)ethanoic acid
    • FT-0633158
    • PB47674
    • 1217854-79-9
    • AKOS000168314
    • L(+)4-Phydroxyphenylglycine
    • EINECS 213-353-2
    • W-109619
    • EN300-137921
    • Benzeneacetic acid, .alpha.-amino-4-hydroxy-, (.alpha.R)-
    • SR-01000944901-1
    • Benzeneacetic acid, .alpha.-amino-4-hydroxy-, (R)-
    • DB02601
    • (-)-alpha-amino-4-hydroxybenzeneacetic acid
    • Amino(4-hydroxyphenyl)acetic acid #
    • 2-amino-2-(4-hydroxyphenyl) acetic acid
    • UNII-7UYG7X0F53
    • SY036146
    • AKOS016050648
    • Benzeneacetic acid, a-amino-4-hydroxy-
    • 37784-25-1
    • 6324-01-2
    • HY-W005226
    • D-2-(4-Hydroxyphenyl)glycine
    • (alphaR)-alpha-Amino-4-hydroxybenzeneacetic acid
    • (+/-)-.ALPHA.-AMINO-4-HYDROXYBENZENEACETIC ACID
    • D-26
    • AB02671
    • NSC30081
    • FT-0669964
    • SR-01000944901
    • CHEMBL130865
    • SCHEMBL652186
    • FT-0624334
    • EINECS 228-682-7
    • 7UYG7X0F53
    • F11089
    • DTXSID90860473
    • SY047013
    • 2-p-hydroxyphenylglycine
    • (R)-.alpha.-Amino-4-hydroxybenzeneacetic acid
    • D-(-)-4-Hydroxyphenyl-d4-glycine
    • NSC-30081
    • CS-W005226
    • NCGC00164509-01
    • A844731
    • (R)-(-)-2-(4-Hydroxyphenyl)glycine
    • STK391435
    • DB-014148
    • BRD-A86525947-001-01-4
    • BBL014416
    • 4-Hydroxyphenylglycine
    • MDL: MFCD00065931
    • Inchi: 1S/C8H9NO3/c9-7(8(11)12)5-1-3-6(10)4-2-5/h1-4,7,10H,9H2,(H,11,12)
    • InChI Key: LJCWONGJFPCTTL-UHFFFAOYSA-N
    • SMILES: O=C(C(C1C=CC(O)=CC=1)N)O

Computed Properties

  • Exact Mass: 167.05800
  • Monoisotopic Mass: 167.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 83.6

Experimental Properties

  • Density: 1.41
  • Melting Point: 235-238°C
  • Boiling Point: 446.3℃ at 760 mmHg
  • Flash Point: 223.7ºC
  • Refractive Index: 1.54
  • PSA: 69.56000
  • LogP: 0.96170
  • Specific Rotation: -158.4° (c=1, 1mol/L HCl)

4-Hydroxyphenylglycine Security Information

4-Hydroxyphenylglycine Customs Data

  • HS CODE:2922501000
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Hydroxyphenylglycine Pricemore >>

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4-Hydroxyphenylglycine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Methanol ;  rt → 60 °C; 2 h, 60 °C
Reference
Asymmetric resolution of D-p-hydroxyphenylglycine
Yang, Fan; Zhang, Zhenglin; Zou, Jianzhong, Zhongguo Yiyao Gongye Zazhi, 2005, 36(4), 199-200

Production Method 2

Reaction Conditions
1.1 Solvents: Methanol ,  Water ;  10 min, rt
1.2 Reagents: Trisodium citrate Solvents: Water ;  25 °C; 30 °C
1.3 Reagents: Sulfuric acid ;  pH 3
1.4 Reagents: Carbon dioxide ,  Ammonia Solvents: Water ;  30 °C → 80 °C; 80 °C → 120 °C; 0.8 - 1 MPa, 120 °C → 140 °C; 0.5 MPa, 101 °C
1.5 Reagents: Sodium hydroxide Solvents: Water ;  0.8 - 1 MPa, 178 °C; 0.5 MPa, 101 °C
1.6 Reagents: Sulfuric acid Solvents: Water ;  pH 5 - 5.5, < 100 °C; 100 °C → 35 °C
Reference
Process for preparation of D,L-phenylglycine derivatives
, China, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Acetonitrile
Reference
Deprotection of 4-methoxybenzyloxycarbonyl group with p-toluenesulfonic acid in acetonitrile. Application to a large-scale preparation of 7-[D-2-amino-2-(4-hydroxyphenyl)acetamido]cephalosporanic acid
Yamada, Hirotada; Tobiki, Hisao; Tanno, Norihiko; Suzuki, Hiroyuki; Jimpo, Kiyokazu; et al, Bulletin of the Chemical Society of Japan, 1984, 57(11), 3333-4

Production Method 4

Reaction Conditions
Reference
Synthesis of DL-2-(p-hydroxyphenyl)glycine by the ammonolysis of p-hydroxymandelic acid obtained by the condensation of phenol with glyoxylic acid
Powar, Netaji P.; Chandalia, Sampatraj B., Journal of Chemical Technology and Biotechnology, 1989, 46(3), 219-32

Production Method 5

Reaction Conditions
1.1 Reagents: Sulfamic acid Catalysts: Benzyltriethylammonium chloride ;  rt → 70 °C; 8 h, 70 °C
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  pH 7; cooled
Reference
Study on synthesis of DL-p-hydroxyphenylglycine
Pei, Lei; Liu, Fusheng; Yu, Shitao, Jingxi Shiyou Huagong Jinzhan, 2007, 8(11), 20-23

Production Method 6

Reaction Conditions
1.1 Reagents: Benzylamine Solvents: Ethanol
1.2 Solvents: Tetrahydrofuran
1.3 Reagents: Ammonium chloride Solvents: Tetrahydrofuran ,  Water
1.4 Reagents: Hydrochloric acid Solvents: Water
1.5 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
Reference
Novel method of preparing hydroxyarylglycines, alkoxyarylglycines and the glycinates thereof, from aromatic aldehydes and benzylamine
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Stearyldimethylbenzylammonium chloride Solvents: Water ;  rt → 60 °C; 15 min, 60 °C
1.2 Reagents: Benzoic acid ;  8 h, 60 °C; 60 °C → rt
1.3 Reagents: Potassium carbonate Solvents: Water ;  pH 6, rt
Reference
The preparation of D-4-hydroxyphenylglycine
Zhang, Da-shuai; Mu, Shuai; Niu, Duan; Liu, Ying; Wang, Ping-bao; et al, Jingxi Huagong Zhongjianti, 2013, 43(2), 33-36

Production Method 8

Reaction Conditions
1.1 Solvents: Water
Reference
Process for preparing an alpha-amino acid, the corresponding ester and amide
, European Patent Organization, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  β-Cyclodextrin ,  Ammonia Catalysts: Hexadecyltrimethylammonium bromide Solvents: Dichloromethane ,  Water
Reference
Synthesis of p-hydroxyphenylglycine
Liu, Changchun, Huagong Shikan, 2001, 15(9), 25-27

Production Method 10

Reaction Conditions
1.1 Reagents: Ammonium hydroxide ,  Ammonium chloride
Reference
p-Hydroxyphenylglycine or an N-alkyl or an N,N-dialkyl derivative
, Netherlands, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Sulfamic acid Solvents: Water ;  45 min, 120 °C
Reference
Preparation of DL-4-hydroxyphenylglycine in pulse tube reactor
, China, , ,

Production Method 12

Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ;  20 h, 35 °C
1.2 Reagents: Sodium hydroxide ,  Sodium bisulfite Solvents: Water ;  pH 3, 25 °C
Reference
Method for synthesizing p-hydroxyphenylglycine
, China, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: Phosphoric acid ;  rt → 65 °C; 7 h, 60 - 65 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 4.8
Reference
Process for preparation of 4-hydroxyphenylglycine
, China, , ,

Production Method 14

Reaction Conditions
1.1 Reagents: Sulfamic acid Catalysts: Sulfuric acid Solvents: Water ;  5 - 6 h, 70 °C
1.2 Reagents: Ammonia Solvents: Water ;  24 h, pH 7
Reference
Study on synthesis of DL-p-hydroxyphenylglycine
Zhang, Jing; Tu, Wei-ping, Yingyong Huagong, 2003, 32(5), 46-48

Production Method 15

Reaction Conditions
1.1 Reagents: Sulfamic acid Catalysts: Phosphoric acid Solvents: Hexane ,  Water ;  70 - 75 °C; 2 h; 4 h
1.2 Solvents: Water ;  65 - 70 °C
1.3 Reagents: Ammonia Solvents: Water ;  pH 3 - 5
Reference
Method for preparation of p-hydroxyphenylglycine
, China, , ,

Production Method 16

Reaction Conditions
1.1 Reagents: Sulfamic acid Catalysts: Sodium hydroxide ,  Ammonium nitrate ,  Aluminum hydroxide Solvents: Water ;  rt → 60 °C; 7 h, 60 °C; 60 °C → rt
1.2 Reagents: Ammonium hydroxide ;  pH 6, rt; 1 h, rt
Reference
Solid acid catalyst and preparation method thereof and preparation method of para-hydroxyphenylglycine
, China, , ,

Production Method 17

Reaction Conditions
1.1 Reagents: Sulfamic acid ;  28 °C
1.2 76 °C
Reference
An in-depth mechanistic study of the p-hydroxyphenylglycine synthetic process using in situ ATR-IR spectroscopy
Mao, Hai-Fang; Xing, Hui-Min; Jin, Miao-Miao; Liu, Ji-Bo; Yao, Yue-Liang; et al, Analytical Methods, 2022, 14(29), 2833-2840

Production Method 18

Reaction Conditions
1.1 Reagents: 4-Nitrophthalimide ;  10 h, 65 °C; 65 °C → 25 °C
Reference
Process for preparation of DL-p-hydroxyphenylglycine
, China, , ,

Production Method 19

Reaction Conditions
1.1 Catalysts: p-Toluenesulfonamide ,  Ethylene glycol ;  30 °C; 20 °C; 35 °C; 65 °C
1.2 pH 4 - 5
1.3 Reagents: Ammonia Solvents: Water ;  pH 7, 35 - 45 °C
Reference
Production method and device of D,L-p-hydroxyphenylglycine by adopting staged temperature control of multi-stage tubular reactor, continuous neutralization and kettle-type reactor
, China, , ,

Production Method 20

Reaction Conditions
1.1 Reagents: Urea ,  Potassium chlorate Solvents: Water
1.2 Reagents: Sulfamic acid ;  2 h, 20 °C
Reference
Process for preparation of DL-4-hydroxyphenylglycine
, China, , ,

4-Hydroxyphenylglycine Raw materials

4-Hydroxyphenylglycine Preparation Products

4-Hydroxyphenylglycine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:938-97-6)DL-4-HYDROXYPHENYLGLYCINE
Order Number:LE3203;LE18331;LE25984990
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:43
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:938-97-6)DL-4-HYDROXYPHENYLGLYCINE
Order Number:sfd5679
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
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Additional information on 4-Hydroxyphenylglycine

Introduction to 4-Hydroxyphenylglycine (CAS No. 938-97-6)

4-Hydroxyphenylglycine, identified by the Chemical Abstracts Service Number (CAS No.) 938-97-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a hydroxyl group and an amino acid backbone, has garnered considerable attention due to its versatile applications in drug development, enzyme inhibition, and metabolic studies. The unique structural properties of 4-Hydroxyphenylglycine make it a valuable intermediate in synthesizing various pharmacologically active agents, particularly those targeting neurological and cardiovascular disorders.

The chemical structure of 4-Hydroxyphenylglycine consists of a phenyl ring substituted with a hydroxyl group at the para position and an amino acid side chain. This configuration imparts both hydrophilic and lipophilic characteristics, facilitating its interaction with biological targets. In recent years, researchers have explored its potential in developing novel therapeutic agents, leveraging its ability to mimic or modulate the activity of endogenous amino acids.

One of the most compelling aspects of 4-Hydroxyphenylglycine is its role in enzyme inhibition studies. Specifically, it has been investigated for its interaction with peptidases and proteases, where its structural motif allows for selective binding. For instance, studies have demonstrated its efficacy in inhibiting certain metalloproteinases, which are implicated in conditions such as cancer metastasis and inflammation. The mechanism of action often involves the hydroxyl group forming hydrogen bonds with key residues in the enzyme's active site, thereby reducing enzymatic activity.

In the realm of drug discovery, 4-Hydroxyphenylglycine has been utilized as a building block for designing more complex molecules. Its incorporation into peptidomimetics has shown promise in creating drugs with improved pharmacokinetic profiles. For example, derivatives of 4-Hydroxyphenylglycine have been synthesized to target specific neurological pathways, offering potential treatments for neurodegenerative diseases like Alzheimer's and Parkinson's. The ability to fine-tune the properties of these derivatives by modifying the phenyl ring or the amino acid side chain makes 4-Hydroxyphenylglycine an indispensable tool in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the utility of 4-Hydroxyphenylglycine. Molecular modeling studies have provided insights into its binding interactions with biological targets at an atomic level. These simulations have helped researchers predict optimal modifications to enhance binding affinity and selectivity. Additionally, virtual screening techniques have identified novel analogs of 4-Hydroxyphenylglycine with enhanced therapeutic potential.

The synthesis of 4-Hydroxyphenylglycine itself is another area of active research. Traditional methods often involve multi-step organic reactions, but recent innovations have focused on more sustainable and efficient approaches. Enzymatic synthesis, for instance, has been explored as a greener alternative, utilizing biocatalysts to produce 4-Hydroxyphenylglycine with high yield and purity. Such methods align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Applications beyond drug development also highlight the significance of 4-Hydroxyphenylglycine. In biochemical research, it serves as a substrate for studying metabolic pathways and enzyme kinetics. Its incorporation into labeled probes has enabled researchers to track amino acid transport and metabolism in cellular systems. Furthermore, its role in developing chiral auxiliaries for asymmetric synthesis underscores its versatility in synthetic chemistry.

The future prospects for 4-Hydroxyphenylglycine are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of biological systems continues to evolve, so too will the ways in which 4-Hydroxyphenylglycine is utilized. Whether as an intermediate in drug synthesis or a tool for biochemical investigation, this compound remains a cornerstone of modern chemical biology.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:938-97-6)DL-4-HYDROXYPHENYLGLYCINE
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Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
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Suzhou Senfeida Chemical Co., Ltd
(CAS:938-97-6)DL-4-HYDROXYPHENYLGLYCINE
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Quantity:200kg
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